Cas no 478032-34-7 ([2-(3,5-Dimethylphenoxy)phenyl]methanol)

• Product Name: [2-(3,5-Dimethylphenoxy)phenyl]methanol
• CAS No: 478032-34-7
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD01814820
• CID: 1071069
• PubChem ID: 3676914
• Update Time: 2025-10-28

[2-(3,5-Dimethylphenoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(3,5-Dimethylphenoxy)phenyl]methanol
• SMR000335285
• CS-0357109
• cid_3676914
• AKOS005088833
• 478032-34-7
• BDBM55800
• MFCD01814820
• 3P-006
• CHEMBL1508907
• (2-(3,5-Dimethylphenoxy)phenyl)methanol
• MLS000721091

• MDL： MFCD01814820
• Inchi： 1S/C15H16O2/c1-11-7-12(2)9-14(8-11)17-15-6-4-3-5-13(15)10-16/h3-9,16H,10H2,1-2H3
• InChI Key： NYGFBJCVDKYETM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CO)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 228.115029749g/mol
• Monoisotopic Mass: 228.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on [2-(3,5-Dimethylphenoxy)phenyl]methanol

[2-(3,5-Dimethylphenoxy)phenyl]methanol: A Comprehensive Overview

[2-(3,5-Dimethylphenoxy)phenyl]methanol, identified by the CAS registry number 478032-34-7, is a versatile organic compound with a unique structure and a wide range of applications in various fields. This compound is characterized by its phenolic structure, which consists of a methoxy group attached to a phenyl ring that is further substituted with two methyl groups at the 3 and 5 positions. The presence of this methyl substitution pattern imparts distinct chemical and physical properties to the molecule, making it an interesting subject of study in both academic and industrial research.

The synthesis of [2-(3,5-Dimethylphenoxy)phenyl]methanol involves a series of well-established organic reactions, including nucleophilic aromatic substitution and alkylation processes. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of palladium-catalyzed coupling reactions has significantly improved the yield and purity of the product, aligning with the growing demand for sustainable chemical synthesis practices.

One of the most notable applications of [2-(3,5-Dimethylphenoxy)phenyl]methanol is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of several bioactive molecules, including anti-inflammatory agents and antioxidants. Its ability to undergo various functional group transformations makes it a valuable building block in drug discovery programs. Moreover, recent studies have highlighted its potential as a precursor for developing novel therapeutic agents targeting neurodegenerative diseases.

In addition to its pharmaceutical applications, [2-(3,5-Dimethylphenoxy)phenyl]methanol finds utility in materials science. The compound's aromatic structure lends itself well to applications in polymer chemistry, where it can be used as a monomer or crosslinking agent. Researchers have explored its use in synthesizing high-performance polymers with improved thermal stability and mechanical properties. These polymers have potential applications in aerospace and electronics industries.

The environmental impact of [2-(3,5-Dimethylphenoxy)phenyl]methanol has also been a subject of recent research interest. Studies have demonstrated that the compound exhibits biodegradability under specific conditions, making it a more eco-friendly alternative to traditional organic solvents and intermediates. This finding aligns with global efforts to reduce chemical waste and promote green chemistry practices.

From an analytical standpoint, [2-(3,5-Dimethylphenoxy)phenyl]methanol has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure and reactivity patterns. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity under various reaction conditions.

In conclusion, [2-(3,5-Dimethylphenoxy)phenyl]methanol (CAS No. 478032-34-7) is a multifaceted organic compound with significant potential across diverse industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.